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Compound of Interest

Compound Name: 4,5-Dihydro-2H-indene

Cat. No.: B15456033

Essential Safety and Handling Guide for 4,5-
Dihydro-2H-indene

This guide provides crucial safety and logistical information for the handling of 4,5-Dihydro-2H-
indene in a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Chemical Identifier:
e CAS Number: 62093-30-5
e Molecular Formula: CoHio

e Molecular Weight: 118.18 g/mol [1]

Hazard Summary and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 4,5-Dihydro-2H-indene is not readily available,
data from the closely related compound, Indene, indicates several potential hazards.[2][3]
Users should handle 4,5-Dihydro-2H-indene with caution, assuming similar hazard
characteristics.

Primary Hazards:
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Flammability: Flammable liquid and vapor. Keep away from heat, sparks, open flames, and
hot surfaces.[2]

Aspiration Hazard: May be fatal if swallowed and enters airways.

Skin and Eye Irritation: May cause skin and eye irritation.[2][4]

Respiratory Irritation: Vapors may cause respiratory irritation, drowsiness, or dizziness.[4]

The following table summarizes the recommended Personal Protective Equipment for handling
4,5-Dihydro-2H-indene.
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risks.

Operational Plan: Step-by-Step Guidance
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e Receiving and Inspection:
o Upon receipt, inspect the container for any signs of damage or leakage.
o Verify that the label matches the product ordered.
o Wear appropriate PPE (safety glasses and gloves) during inspection.
o Storage:
o Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[2]
o Keep the container tightly closed.[2]
o Store in a flammable liquids cabinet.
o Ground/bond container and receiving equipment to prevent static discharge.[2]
e Handling and Use:

o All handling of 4,5-Dihydro-2H-indene should be conducted in a properly functioning
chemical fume hood.

o Use only non-sparking tools.[2]
o Avoid contact with skin, eyes, and clothing.[2]
o Wash hands thoroughly after handling.
o Ensure an eyewash station and safety shower are readily accessible.
e Spill Management:
o Small Spills:
» Evacuate non-essential personnel.

» Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.qg.,
vermiculite, dry sand).
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= Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

» Clean the spill area with an appropriate solvent, followed by soap and water.
o Large Spills:

» Evacuate the area immediately.

» Contact your institution's emergency response team.

= Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

e Chemical Waste:

o Dispose of unused 4,5-Dihydro-2H-indene and any solutions containing it as hazardous
chemical waste.

o Collect in a properly labeled, sealed container.
o Follow all local, state, and federal regulations for hazardous waste disposal.
» Contaminated Materials:

o Dispose of any materials contaminated with 4,5-Dihydro-2H-indene (e.g., gloves,
absorbent materials, paper towels) as hazardous waste.

o Place contaminated items in a sealed, labeled waste container.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment when working with 4,5-Dihydro-2H-indene.
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Caption: PPE selection workflow for handling 4,5-Dihydro-2H-indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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